Cas no 62606-55-7 (Acetic acid, (heptylphenoxy)-)

• Product Name: Acetic acid, (heptylphenoxy)-
• CAS No: 62606-55-7
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 438373
• PubChem ID: 71384682
• Update Time: 2025-04-19

Acetic acid, (heptylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (heptylphenoxy)-
• 2-(2-heptylphenoxy)acetic acid
• DTXSID10806934
• (2-Heptylphenoxy)acetic acid
• 62606-55-7

• Inchi： 1S/C15H22O3/c1-2-3-4-5-6-9-13-10-7-8-11-14(13)18-12-15(16)17/h7-8,10-11H,2-6,9,12H2,1H3,(H,16,17)
• InChI Key： BPKIBYKFDABVEI-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=CC=1CCCCCCC

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53